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For Researchers, Scientists, and Drug Development Professionals

Introduction
TMX-4153 is a potent and selective heterobifunctional proteolysis-targeting chimera (PROTAC)

designed to induce the degradation of Phosphatidylinositol-5-Phosphate 4-Kinase Type 2

Gamma (PIP4K2C). As a PROTAC, TMX-4153 recruits an E3 ubiquitin ligase to the target

protein, leading to its ubiquitination and subsequent degradation by the proteasome. This

targeted protein degradation strategy offers a powerful approach for studying the biological

functions of PIP4K2C and for the potential development of novel therapeutics. These

application notes provide detailed protocols for utilizing TMX-4153 in high-throughput screening

(HTS) assays to identify and characterize its effects on PIP4K2C levels and downstream

signaling pathways.

Mechanism of Action
TMX-4153 is comprised of a ligand that binds to PIP4K2C, a linker, and a ligand that recruits

the von Hippel-Lindau (VHL) E3 ubiquitin ligase. By simultaneously binding to both PIP4K2C

and VHL, TMX-4153 facilitates the formation of a ternary complex. This proximity induces the

VHL-mediated ubiquitination of PIP4K2C, marking it for degradation by the 26S proteasome.
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This targeted degradation approach allows for the selective removal of the PIP4K2C protein,

enabling the investigation of its cellular roles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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